Cas no 16257-89-9 ((2S,4R)-4-aminopyrrolidine-2-carboxylic acid;dihydrochloride)

• Product Name: (2S,4R)-4-aminopyrrolidine-2-carboxylic acid;dihydrochloride
• CAS No: 16257-89-9
• MF: C₅H₁₂Cl₂N₂O₂
• MW: 203.066979408264
• MDL: MFCD09954286
• CID: 1036646
• PubChem ID: 44119211
• Update Time: 2025-06-13

(2S,4R)-4-aminopyrrolidine-2-carboxylic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride
• (2S,4R)-4-AMINO-PYRROLIDINE-2-CARBOXYLIC ACID 2HCl
• trans-4-Amino-L-proline dihydrochloride
• (2S,4R)-4-AMINOPYRROLIDINE-2-CARBOXYLIC ACID 2HCL
• (2S,4R)-4-AMINO-PYRROLIDINE-2-CARBOXYLIC ACID, 2HCl
• OR30676
• BL001269
• AX8167844
• (4R)-4-Amino-L-proline--hydrogen chloride (1/2)
• (2S,4R)-4-aminopyrrolidine-2-carboxylic acid;dihydrochloride
• AS-45745
• DTXSID90657103
• EN300-6493182
• J-501042
• CS-0028271
• (2S,4R)-4-Aminopyrrolidine-2-carboxylic Acid diHCl
• 16257-89-9
• rel-(2S,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride
• 1253792-69-6
• rel-(2S,4R)-4-Aminopyrrolidine-2-carboxylicaciddihydrochloride
• AKOS015855265
• C5H12Cl2N2O2
• (2S,4R)-4-Amino-pyrrolidine-2-carboxylic acid, dihydrochloride
• MFCD09954286

• MDL： MFCD09954286
• Inchi： 1S/C5H10N2O2.2ClH/c6-3-1-4(5(8)9)7-2-3;;/h3-4,7H,1-2,6H2,(H,8,9);2*1H/t3-,4+;;/m1../s1
• InChI Key： YQEVKNLEXCXBHR-KTMCEXHZSA-N
• SMILES： Cl.Cl.OC([C@@H]1C[C@H](CN1)N)=O

Computed Properties

• Exact Mass: 202.02800
• Monoisotopic Mass: 202.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4

Experimental Properties

• Boiling Point: 344.1°C at 760 mmHg
• Flash Point: 161.9°C
• PSA: 75.35000
• LogP: 1.39330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-aminopyrrolidine-2-carboxylic acid;dihydrochloride

Introduction to (2S,4R)-4-aminopyrrolidine-2-carboxylic acid; dihydrochloride (CAS No. 16257-89-9)

(2S,4R)-4-aminopyrrolidine-2-carboxylic acid; dihydrochloride, with the CAS number 16257-89-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its specific stereochemistry and functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal research.

The structure of (2S,4R)-4-aminopyrrolidine-2-carboxylic acid; dihydrochloride features a pyrrolidine core with an amine group at the 4-position and a carboxylic acid group at the 2-position, further salted with dihydrochloride to enhance solubility and stability. This unique configuration makes it a valuable intermediate in the synthesis of various bioactive molecules.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (2S,4R)-4-aminopyrrolidine-2-carboxylic acid; dihydrochloride plays a crucial role in determining its biological activity. Research has shown that enantiomerically pure compounds often exhibit higher selectivity and efficacy in biological systems compared to racemic mixtures.

The dihydrochloride salt form of this compound enhances its pharmacokinetic properties, making it more suitable for formulation into drugs. Solubility is a critical factor in drug delivery systems, and the salt form significantly improves the aqueous solubility of the compound, facilitating its use in various pharmaceutical formulations.

Recent studies have explored the potential of (2S,4R)-4-aminopyrrolidine-2-carboxylic acid; dihydrochloride as a building block in the synthesis of novel therapeutic agents. Its pyrrolidine scaffold is found to be compatible with a wide range of functional groups, allowing for the creation of diverse molecular structures. This flexibility has made it a popular choice among medicinal chemists for designing new drugs targeting various diseases.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with several diseases, including cancer. The pyrrolidine core of (2S,4R)-4-aminopyrrolidine-2-carboxylic acid; dihydrochloride can be modified to create ligands that selectively inhibit specific kinases, offering potential therapeutic benefits.

In addition to kinase inhibitors, research has also investigated the use of this compound in the development of antibiotics and antiviral agents. The unique structural features of (2S,4R)-4-aminopyrrolidine-2-carboxylic acid; dihydrochloride make it a versatile scaffold for designing molecules that can interact with bacterial and viral targets. This has opened up new avenues for combating antibiotic-resistant bacteria and emerging viral infections.

The synthesis of (2S,4R)-4-aminopyrrolidine-2-carboxylic acid; dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research and industrial applications.

The use of computational chemistry and molecular modeling techniques has also played a significant role in understanding the interactions between (2S,4R)-4-aminopyrrolidine-2-carboxylic acid; dihydrochloride and biological targets. These tools have helped researchers predict binding affinities and optimize drug-like properties, accelerating the drug discovery process.

In conclusion, (2S,4R)-4-aminopyrrolidine-2-carboxylic acid; dihydrochloride (CAS No. 16257-89-9) is a versatile and valuable compound with significant potential in pharmaceutical research and drug development. Its unique stereochemistry and functional groups make it an excellent candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow even further.